Cas no 7231-20-1 (5-phenyl-1H-pyrazol-2-ium)

• Product Name: 5-phenyl-1H-pyrazol-2-ium
• CAS No: 7231-20-1
• MF: C₉H₉N₂
• MW: 145.181161642075
• CID: 1754960
• PubChem ID: 5247653
• Update Time: 2025-04-21

5-phenyl-1H-pyrazol-2-ium Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1H-pyrazol-2-ium
• 1H-pyrazole, 5-phenyl-, conjugate monoacid
• 5-Phenyl-1H-pyrazol-1-ium
• DTXSID40413059
• 7231-20-1

• Inchi： 1S/C9H8N2/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7H,(H,10,11)/p+1
• InChI Key： OEDUIFSDODUDRK-UHFFFAOYSA-O
• SMILES： N1C(=CC=[NH+]1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.07667
• Monoisotopic Mass: 145.076573296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• PSA: 29.93